Cas no 23987-37-3 (Pyrazine,2,3,5,6-tetrabromo-)

Pyrazine,2,3,5,6-tetrabromo- structure
Pyrazine,2,3,5,6-tetrabromo- structure
Product Name:Pyrazine,2,3,5,6-tetrabromo-
CAS No:23987-37-3
MF:C4Br4N2
MW:395.672197341919
CID:287024
PubChem ID:296408
Update Time:2025-04-19

Pyrazine,2,3,5,6-tetrabromo- Chemical and Physical Properties

Names and Identifiers

    • Pyrazine,2,3,5,6-tetrabromo-
    • 2,3,5,6-tetrabromopyrazine
    • 1,2,4,5-tetrabromopyrazine
    • AC1L6Q2X
    • NSC166546
    • tetrabromopyrazine
    • tetrabromo-pyrazine
    • Tetrabrompyrazin
    • SCHEMBL11607518
    • 23987-37-3
    • DTXSID30304629
    • NSC-166546
    • Inchi: 1S/C4Br4N2/c5-1-2(6)10-4(8)3(7)9-1
    • InChI Key: SHLWADXOOVABBK-UHFFFAOYSA-N
    • SMILES: BrC1C(=NC(=C(N=1)Br)Br)Br

Computed Properties

  • Exact Mass: 391.6794
  • Monoisotopic Mass: 391.679
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 95.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 25.8Ų

Experimental Properties

  • Density: 2.813
  • Boiling Point: 322.4°C at 760 mmHg
  • Flash Point: 148.8°C
  • Refractive Index: 1.68
  • PSA: 25.78
  • LogP: 3.52660

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